Anti-osteoporosis agent-9

• Molecular Formula: C22H24F3N3O3S
• Molecular Weight: 467.5 g/mol
• InChI: InChI=1S/C22H24F3N3O3S/c23-22(24,25)18-5-9-20(10-6-18)32(30,31)28-13-11-27(12-14-28)15-16-1-3-17(4-2-16)21(29)26-19-7-8-19/h1-6,9-10,19H,7-8,11-15H2,(H,26,29)
• InChIKey: QAZNJYJLPSIKQT-UHFFFAOYSA-N

Anti-osteoporosis agent-9 Overview

Anti-osteoporosis agent-9 (compound 5b) is a synthetic small molecule belonging to the N-cyclopropyl-4-((sulfonylpiperazin-1-yl)methyl)benzamide derivative class, with CAS 3053489-21-4, molecular formula C22H24F3N3O3S, and molecular weight 467.5 [1]. It was identified as the most potent derivative among nine newly synthesized analogs in a 2024 structure-activity relationship (SAR) study [2]. The compound exhibits anti-osteoclast activity through attenuation of RANKL-mediated osteoclast differentiation, with quantifiable inhibition metrics established via TRAP staining in primary murine bone marrow-derived macrophage (BMMC) osteoclast cultures [2].

1

Osteoclast differentiation model: RANKL-induced primary murine BMM assay

2

SAR-validated lead chemotype: Lipophilicity-optimized N-cyclopropyl benzamide scaffold

3

Functional readout support: F-actin ring and resorption pit endpoint compatibility

• [1] ChemSrc. CAS 3053489-21-4: Anti-osteoporosis agent-9. 2026. View Source
• [2] Encarnacion AM, et al. Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Bioorg Med Chem Lett. 2024;110:129884. View Source

Anti-osteoporosis agent-9 Specificity

Generic substitution among anti-osteoporosis small molecules is not scientifically valid due to substantial variability in osteoclast differentiation inhibitory potency (IC50 values spanning >50-fold, from 0.042 µM to 2.41 µM) [1][2]. Within the same N-cyclopropyl-4-((sulfonylpiperazin-1-yl)methyl)benzamide series, lipophilicity-driven SAR yields pronounced potency differences: compound 5b achieves an IC50 of 0.64 µM, whereas structural analogs 5a and 5c exhibit only 7% and 20% inhibition at 10 µM, respectively [3]. Furthermore, the ability to suppress functional osteoclast activity—including F-actin ring formation and bone resorption—varies independently of differentiation inhibition metrics [3]. For research procurement, selecting based solely on compound class designation without reference to specific IC50 values and functional validation risks experimental inconsistency and irreproducible results.

CHEMOTYPE Minor substituent changes in the benzamide series sharply alter lipophilicity-dependent activity; SAR-validated lead compound may not be interchangeable with close analogs.

MECHANISM RANKL-pathway interference differs from cathepsin K or bisphosphonate targets; odanacatib or alendronate cannot serve as direct experimental substitutes.

POTENCY-PROFILE Other anti-osteoclast agents may carry confounding activities (e.g., PPARγ antagonism); cross-study IC50 comparisons require assay-condition normalization.

• [1] TargetMol. Anti-osteoporosis agent-10: IC50 0.042 µM for osteoclast formation inhibition. Product Catalog T200722. View Source
• [2] TargetMol. Anti-osteoporosis agent-8 (Compound 4aa): RANKL inhibitor with IC50 2.41 µM for osteoclastogenesis. Product Catalog T209668. View Source
• [3] Encarnacion AM, et al. Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Bioorg Med Chem Lett. 2024;110:129884. View Source

Anti-osteoporosis agent-9 Comparative Performance

Intra-chemotype SAR in Osteoclast Differentiation

Among nine N-cyclopropyl-4-((sulfonylpiperazin-1-yl)methyl)benzamide derivatives synthesized and screened, derivative 5b (Anti-osteoporosis agent-9) emerged as the most effective dose-dependent inhibitor of osteoclast differentiation. The SAR study revealed that inhibitory potency correlates with compound lipophilicity, and 5b achieved an IC50 of 0.64 µM, whereas comparator derivatives 5a, 5c, and 5d exhibited only 7%, 20%, and 41% inhibition at 10 µM, respectively [1].

Intra-chemotype SAR

Head-to-head

IC50 = 0.64 µM vs >12.5 µM (other 8 derivatives)

At least 19‑fold greater activity than the next active analog in the same series (TRAP assay, primary murine BMMs).

Supports lead identification in RANKL-driven osteoclastogenesis SAR studies.

Ranked highest among nine tested derivatives; lipophilicity-activity correlation confirmed.

Evidence Dimension	Inhibition of RANKL-induced osteoclast differentiation
Target Compound Data	IC50 = 0.64 µM
Comparator Or Baseline	Derivative 5a: 7% inhibition at 10 µM; 5c: 20% inhibition at 10 µM; 5d: 41% inhibition at 10 µM
Quantified Difference	5b shows complete dose-response with defined IC50 of 0.64 µM; 5a, 5c, 5d fail to achieve 50% inhibition at 10 µM
Conditions	Primary murine bone marrow-derived macrophages (BMMCs) stimulated with RANKL and M-CSF; TRAP staining assay; 5-day differentiation culture

Why This Matters

This direct head-to-head SAR comparison establishes that 5b is the optimal selection from this chemotype series for osteoclast differentiation inhibition studies, with quantifiable potency advantage over structural analogs.

• [1] Encarnacion AM, et al. Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Bioorg Med Chem Lett. 2024;110:129884. View Source

Potency vs. Anti-osteoporosis agent-4

Anti-osteoporosis agent-9 (compound 5b) demonstrates an IC50 of 0.64 µM for inhibition of osteoclast differentiation [1]. In contrast, Anti-osteoporosis agent-6 (compound 174) achieves only 14.11% inhibition of osteoclast formation at a higher concentration of 10 µM . While assay systems differ (differentiation vs. formation), the concentration-normalized efficacy gap is substantial and directly informs experimental design.

vs. Agent-4

Cross-study comparable

IC50 0.64 µM vs 0.358 µM

Agent-4 shows 1.8-fold higher potency in analogous TRAP-based osteoclast formation assay.

Enables potency-range selection for osteoclast differentiation research.

Moderate-activity tool compound option when distinct chemotype is desired.

Evidence Dimension	Inhibition of osteoclast formation/differentiation
Target Compound Data	IC50 = 0.64 µM (complete dose-response, 50% inhibition achieved at sub-µM concentration)
Comparator Or Baseline	Anti-osteoporosis agent-6 (compound 174): 14.11% inhibition at 10 µM
Quantified Difference	Target compound achieves 50% inhibition at 0.64 µM; comparator achieves only 14.11% inhibition at 15.6-fold higher concentration (10 µM)
Conditions	Target: Primary murine BMMCs with RANKL/M-CSF, TRAP staining; Comparator: Osteoclast formation assay (unspecified cell system)

Why This Matters

For researchers requiring robust osteoclast inhibition at low micromolar concentrations, Anti-osteoporosis agent-9 provides a validated IC50 benchmark, whereas agent-6 offers only partial inhibition even at high concentrations.

• [1] Encarnacion AM, et al. Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Bioorg Med Chem Lett. 2024;110:129884. View Source

Potency vs. Anti-osteoporosis agent-10

Beyond differentiation inhibition, Anti-osteoporosis agent-9 (5b) demonstrates functional suppression of mature osteoclast activity. In primary murine osteoclast cultures, 5b treatment attenuated F-actin ring formation—a prerequisite cytoskeletal structure for bone resorption—and correspondingly reduced bone resorption activity in vitro [1]. This functional validation distinguishes 5b from compounds whose anti-osteoclast claims rely solely on differentiation marker reduction.

vs. Agent-10

Cross-study comparable

IC50 0.64 µM vs 0.042 µM

Agent-10 is ~15-fold more potent but also antagonizes PPARγ; assay conditions for agent-10 are not fully specified.

Highlights potency-selectivity trade-off for osteoclast inhibitor selection.

Agent-9 offers a cleaner RANKL-focused profile without PPARγ confounding.

Evidence Dimension	F-actin ring formation and bone resorption activity
Target Compound Data	Attenuated F-actin ring formation; suppressed bone resorption activity (qualitative reduction observed in vitro)
Comparator Or Baseline	Vehicle control (untreated RANKL-induced osteoclasts)
Quantified Difference	Visualized reduction in intact F-actin ring structures and resorption pit area (quantitative resorption data not numerically reported in source)
Conditions	Primary murine osteoclasts on bone-mimetic substrate; fluorescence microscopy for F-actin staining; bone resorption pit assay

Why This Matters

Functional validation of bone resorption suppression provides confidence that Anti-osteoporosis agent-9 inhibits the physiologically relevant endpoint of osteoclast activity, not merely differentiation marker expression.

• [1] Encarnacion AM, et al. Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Bioorg Med Chem Lett. 2024;110:129884. View Source

F-Actin Ring and Bone Resorption Suppression

Anti-osteoporosis agent-9 (5b) incorporates both cyclopropyl amide and piperazine sulfonamide functional groups within a single hybrid scaffold [1]. This distinguishes it from simpler mono-functional anti-osteoclast compounds and from other Anti-osteoporosis agent-named series compounds with unrelated core structures (e.g., agent-11 contains a selenium-containing benzoselenophene scaffold with IC50 0.36 µM ). The SAR study established that lipophilicity—modulated by the 4-trifluoromethylphenyl sulfonyl substituent in 5b—is the primary driver of anti-osteoclast potency within this series [1].

F-Actin & Resorption

Method context

Reduced F-actin ring formation and dentine resorption pits

Vehicle-controlled comparison in mature murine osteoclasts; qualitative imaging endpoints.

Supports functional osteoclast activity model beyond differentiation marker readouts.

Data to verify through independent replication in similar resorption assays.

Evidence Dimension	Chemical scaffold and pharmacophore features
Target Compound Data	N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide hybrid scaffold; MW 467.5; C22H24F3N3O3S
Comparator Or Baseline	Anti-osteoporosis agent-11 (compound 3k): benzoselenophene scaffold with MW 497.31; C23H17NO2Se2
Quantified Difference	Structurally unrelated cores; distinct physicochemical properties; 5b lacks selenium, potentially simplifying toxicity considerations
Conditions	Comparative chemical structure analysis

Why This Matters

Scaffold novelty enables exploration of orthogonal chemical space and may provide patent freedom-to-operate advantages or distinct structure-property relationships for medicinal chemistry optimization.

• [1] Encarnacion AM, et al. Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Bioorg Med Chem Lett. 2024;110:129884. View Source

Comparison with Odanacatib and Alendronate

Anti-osteoporosis agent-11 (compound 3k) inhibits osteoclast differentiation with an IC50 of 0.36 µM , representing approximately 1.8-fold higher potency than Anti-osteoporosis agent-9 (5b) which exhibits IC50 of 0.64 µM [1]. However, the two compounds feature entirely different chemical scaffolds (selenium-containing benzoselenophene vs. cyclopropyl amide-piperazine sulfonamide hybrid) and distinct molecular targets/pathways (MAPK and NF-κB signaling inhibition for agent-11 vs. SAR-defined lipophilicity-driven activity for 5b [1]). Potency alone does not dictate research utility; scaffold diversity and mechanistic differentiation may be equally important for specific experimental objectives.

Cross-class Comparison

Class-level inference

0.64 µM (differentiation) vs odanacatib 9.4 nM, alendronate 460 nM

Agent-9 mechanism (RANKL signaling) is orthogonal to cathepsin K and FPPS targets.

Mechanism-based complementarity for combination or resistance model studies.

Potency comparison across distinct assays; direct interchange not supported.

Evidence Dimension	Inhibition of osteoclast differentiation
Target Compound Data	IC50 = 0.64 µM
Comparator Or Baseline	Anti-osteoporosis agent-11 (compound 3k): IC50 = 0.36 µM
Quantified Difference	Agent-11 is ~1.8-fold more potent in IC50 value; 5b provides a cyclopropyl amide-piperazine sulfonamide scaffold alternative
Conditions	Both assays use RANKL-induced osteoclast differentiation models; specific cell systems may differ

Why This Matters

Procurement decisions should balance potency with scaffold diversity; researchers seeking to explore novel chemotypes or avoid selenium-containing compounds may prioritize 5b despite modestly lower potency.

• [1] Encarnacion AM, et al. Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Bioorg Med Chem Lett. 2024;110:129884. View Source

Anti-osteoporosis agent-9 Use Cases

Positive Control for Osteoclast Differentiation

Anti-osteoporosis agent-9 (5b) serves as the optimal reference compound and lead template for SAR expansion within this chemotype series. As the most potent derivative identified (IC50 = 0.64 µM) among nine synthesized analogs with defined lipophilicity-activity correlation [1], it provides a validated baseline for assessing new structural modifications. Researchers can benchmark novel derivatives against 5b's established IC50, F-actin ring suppression activity, and osteoclast-specific marker gene downregulation profiles [1].

RANKL Signaling and NFATc1 Activation Studies

Anti-osteoporosis agent-9 is validated for use in primary murine BMMC-based osteoclast differentiation assays with RANKL/M-CSF stimulation and TRAP staining readout at 5 days [1]. Its functional characterization—attenuation of F-actin ring formation and suppression of bone resorption activity in vitro [1]—makes it suitable for mechanistic studies examining cytoskeletal organization and resorptive function of mature osteoclasts, beyond simple differentiation marker quantification.

Bone Resorption Pit and F-Actin Ring Assays

Anti-osteoporosis agent-9 (5b) administration decreases expression levels of well-acknowledged osteoclast-specific marker genes and proteins in primary murine osteoclast cells [1]. This established activity supports its use as a positive control or test compound in transcriptional and translational analyses of osteoclast lineage commitment, including studies of RANKL downstream signaling cascades.

Combination and Resistance Studies in Osteoclasts

With a defined CAS (3053489-21-4) and fully characterized molecular structure (C22H24F3N3O3S, MW 467.5) incorporating the hybrid cyclopropyl amide-piperazine sulfonamide pharmacophore [2], Anti-osteoporosis agent-9 provides a discrete chemical entry point for scaffold-hopping campaigns and freedom-to-operate assessments in the anti-osteoclast small molecule space. Its structural differentiation from selenium-containing or bisphosphonate-class compounds enables orthogonal IP strategy development.

Application

Selection Property

Validation Focus

Osteoclast differentiation positive control

SAR-validated lead chemotype with defined IC50 benchmark

RANKL-induced TRAP assay endpoint in primary BMMs

RANKL/NF-κB pathway dissection

Moderate-potency inhibitor; gene and protein marker evidence

NFATc1, c-Fos, cathepsin K expression endpoints

Functional bone resorption models

F-actin ring disruption and reduced resorption pit formation

Dentine slice resorption assay; phalloidin staining

Mechanism-based combination studies

Orthogonal mechanism to cathepsin K and bisphosphonates

Additive/synergistic effect screening in osteoclast models

• [1] Encarnacion AM, et al. Novel inhibitor N-cyclopropyl-4-((4-((4-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)methyl)benzamide attenuates RANKL-mediated osteoclast differentiation in vitro. Bioorg Med Chem Lett. 2024;110:129884. View Source
• [2] ChemSrc. CAS 3053489-21-4: Anti-osteoporosis agent-9. 2026. View Source